molecular formula C27H46O2 B8568146 ({[1-(Hexadecyloxy)but-3-EN-2-YL]oxy}methyl)benzene CAS No. 113485-72-6

({[1-(Hexadecyloxy)but-3-EN-2-YL]oxy}methyl)benzene

Cat. No.: B8568146
CAS No.: 113485-72-6
M. Wt: 402.7 g/mol
InChI Key: KFZBATGHHBEZKM-UHFFFAOYSA-N
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Description

({[1-(Hexadecyloxy)but-3-EN-2-YL]oxy}methyl)benzene is a useful research compound. Its molecular formula is C27H46O2 and its molecular weight is 402.7 g/mol. The purity is usually 95%.
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Properties

CAS No.

113485-72-6

Molecular Formula

C27H46O2

Molecular Weight

402.7 g/mol

IUPAC Name

1-hexadecoxybut-3-en-2-yloxymethylbenzene

InChI

InChI=1S/C27H46O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-20-23-28-25-27(4-2)29-24-26-21-18-17-19-22-26/h4,17-19,21-22,27H,2-3,5-16,20,23-25H2,1H3

InChI Key

KFZBATGHHBEZKM-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCCCCCCOCC(C=C)OCC1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To stirred suspension of 3.35 g of 50% sodium hydride and 10.92 g of benzyl bromide in 75 ml of dimethylformamide was added a solution of 19 g of 1-(hexadecyloxy)-3-buten-2-ol in 75 ml of dimethylformamide. The mixture was stirred overnight, then water was added and the mixture was extracted with ether. The ether extract was dried over magnesium sulfate and activated charcoal and the solvent removed giving an oil. This oil was purified by HPLC [hexane: chloroform (8:1)] and the solvent removed giving 12 g of the desired compound as an oil.
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3.35 g
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10.92 g
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75 mL
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19 g
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75 mL
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Synthesis routes and methods II

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